Cas no 1157057-02-7 (2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline structure
1157057-02-7 structure
Product Name:2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
CAS No:1157057-02-7
MF:C11H13N3S
MW:219.306020498276
CID:5176770
PubChem ID:43663941
Update Time:2023-11-24

2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
    • 2,3-dimethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
    • n-((1,2,3-Thiadiazol-4-yl)methyl)-2,3-dimethylaniline
    • 1,2,3-Thiadiazole-4-methanamine, N-(2,3-dimethylphenyl)-
    • 2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
    • Inchi: 1S/C11H13N3S/c1-8-4-3-5-11(9(8)2)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
    • InChI Key: APELWWSBZGHEAE-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC2C=CC=C(C)C=2C)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66

2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Pricemore >>

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